Epsilon-isorhodomycinone
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Overview
Description
Epsilon-isorhodomycinone is a natural product found in Streptomyces coeruleorubidus with data available.
Scientific Research Applications
Biomarker Development in Cancer Research
Etheno (epsilon) modified DNA bases like epsilon-adenine, epsilon-cytosine, and epsilon-guanine are produced by reactions of DNA with lipid peroxidation products and oxidative stress, which are implicated in carcinogenesis. The epsilon-adducts offer new tools in cancer aetiological research and can be used to verify the efficacy of chemopreventive agents (Bartsch & Nair, 2000).
Identification in Streptomyces Galilaeus
Epsilon-isorhodomycinone was identified as a component in a pigment mixture produced by Streptomyces galilaeus JA 3043. Its identification through UV, visible, and mass spectra comparison with an authentic sample offers insights into natural pigment production (Tax et al., 2008).
Biopolymer Production in Streptomyces Albulus
Epsilon-poly-L-lysine (epsilon-PL), produced by Streptomyces albulus, is an amino acid homopolymer antibiotic used as a food preservative. Understanding its biosynthetic mechanism opens avenues for creating novel biopolymers (Hamano et al., 2005).
Applications in Photonics
Epsilon-near-zero (ENZ) photonics, involving structures with near-zero permittivity, shows promise in high-performance integrated photonic chips. This research area provides new platforms for light–matter interactions and integrated device applications (Niu et al., 2018).
Non-coding RNA Research
MEN epsilon/beta non-coding RNAs, upregulated upon muscle differentiation, are essential components of nuclear paraspeckles. Their presence and function in non-coding RNA biology have significant implications for genetic regulation and disease (Sunwoo et al., 2009).
Properties
CAS No. |
21204-32-0 |
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Molecular Formula |
C22H20O10 |
Molecular Weight |
444.4 g/mol |
IUPAC Name |
methyl (1R,2R,4S)-2-ethyl-2,4,5,7,10,12-hexahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate |
InChI |
InChI=1S/C22H20O10/c1-3-22(31)6-9(25)12-13(16(22)21(30)32-2)20(29)15-14(19(12)28)17(26)10-7(23)4-5-8(24)11(10)18(15)27/h4-5,9,16,23-25,28-29,31H,3,6H2,1-2H3/t9-,16-,22+/m0/s1 |
InChI Key |
CIXXANXJCSBTFL-ACHUOPHGSA-N |
Isomeric SMILES |
CC[C@]1(C[C@@H](C2=C([C@H]1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)O)O |
SMILES |
CCC1(CC(C2=C(C1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)O)O |
Canonical SMILES |
CCC1(CC(C2=C(C1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C=CC(=C4C3=O)O)O)O)O)O |
Synonyms |
1,11-dihydroxyaklavinone epsilon-isorhodomycinone |
Origin of Product |
United States |
Retrosynthesis Analysis
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